![molecular formula C22H32BrNO3 B3075007 2-((N-(4-Bromophenyl)carbamoyl)methyl)tetradec-4-enoic acid CAS No. 1025274-31-0](/img/structure/B3075007.png)
2-((N-(4-Bromophenyl)carbamoyl)methyl)tetradec-4-enoic acid
Overview
Description
Scientific Research Applications
Catalytic Protodeboronation for Alkene Hydromethylation
- Application : Recent research reports catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters using a radical approach. This method enables formal anti-Markovnikov alkene hydromethylation, a transformation previously unknown. The sequence was successfully applied to methoxy-protected (−)-Δ8-THC and cholesterol .
Polymer Synthesis
- Application : Copolymerization with other monomers, such as glycidyl methacrylate, could yield novel materials with tailored properties .
Hydrazone Derivatives
- Application : These derivatives may find use in medicinal chemistry or as intermediates in further reactions .
Pharmacological Studies
- Application : Investigating their antimicrobial and anticancer properties to combat drug resistance .
Boron Chemistry and Drug Delivery
Mechanism of Action
Target of Action
It is suggested that this compound may be involved in suzuki–miyaura coupling reactions , which are widely used in organic chemistry for the formation of carbon-carbon bonds .
Mode of Action
The mode of action of this compound could be related to its potential role in Suzuki–Miyaura coupling reactions . In these reactions, a palladium catalyst facilitates the coupling of an organoboron compound with a halide . The compound, having a bromophenyl group, could act as the halide in this reaction .
Biochemical Pathways
Given its potential role in suzuki–miyaura coupling reactions , it can be inferred that it may influence pathways involving the formation of carbon-carbon bonds. This could have downstream effects on the synthesis of various organic compounds.
Result of Action
If it participates in suzuki–miyaura coupling reactions , it could contribute to the formation of new carbon-carbon bonds, potentially leading to the synthesis of various organic compounds.
properties
IUPAC Name |
(Z)-2-[2-(4-bromoanilino)-2-oxoethyl]tetradec-4-enoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H32BrNO3/c1-2-3-4-5-6-7-8-9-10-11-12-18(22(26)27)17-21(25)24-20-15-13-19(23)14-16-20/h10-11,13-16,18H,2-9,12,17H2,1H3,(H,24,25)(H,26,27)/b11-10- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQNHEGLHWZYQRP-KHPPLWFESA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCC=CCC(CC(=O)NC1=CC=C(C=C1)Br)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCC/C=C\CC(CC(=O)NC1=CC=C(C=C1)Br)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32BrNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((N-(4-Bromophenyl)carbamoyl)methyl)tetradec-4-enoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.